3-(3,3-Dimethylbut-1-ynyl)-5-nitropyridin-2-amine

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 3-(3,3-dimethylbut-1-ynyl)-5-nitropyridin-2-amine
• InChI: InChI=1S/C11H13N3O2/c1-11(2,3)5-4-8-6-9(14(15)16)7-13-10(8)12/h6-7H,1-3H3,(H2,12,13)
• InChI Key: KNULBQHRPKSVPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C#CC1=C(N=CC(=C1)[N+](=O)[O-])N

Description

3-(3,3-Dimethylbut-1-ynyl)-5-nitropyridin-2-amine is a useful research compound. Its molecular formula is C11H13N3O2 and its molecular weight is 219.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-bromo-5-nitropyridin-2-amine (1.0 g, 4.6 mmol) in toluene/water (5 mL/2.5 mL), was added Et3N (1.2 mL, 9.2 mmol), Pd(PPh3)2Cl2 (0.3 g, 0.46 mmol), CuI (35 mg, 0.18 mmol) and 3,3-dimethyl-but-1-yne (0.75 g, 9.2 mmol) successively under N2 protection. The mixture was heated at 70° C. for 2.5 h. The solid was filtered and the organic layer was separated. The aqueous layer was exacted with ethyl acetate (10 mL×3). The combined organic layers were washed with brine, dried over Na2SO4 and concentrated under vacuum to afford 3-(3,3-dimethylbut-1-ynyl)-5-nitropyridin-2-amine (0.9 g, 90%). 1H-NMR (CDCl3, 400 MHz) δ 8.87 (d, J=3.2 Hz, 1H), 8.25 (d, J=3.2 Hz, 1H), 5.80 (brs, 2H), 1.36 (s, 9H).